Cas no 89635-80-3 (1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-)

• Product Name: 1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-
• CAS No: 89635-80-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 593868
• PubChem ID: 71325328
• Update Time: 2025-04-19

1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-
• 3-[2-(2-ethoxyethoxy)ethoxy]prop-1-yne
• 89635-80-3
• SCHEMBL8200996
• DTXSID00754692

• Inchi： 1S/C9H16O3/c1-3-5-11-8-9-12-7-6-10-4-2/h1H,4-9H2,2H3
• InChI Key： NIFIKPHRYNDRRF-UHFFFAOYSA-N
• SMILES： O(CCOCC#C)CCOCC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27.7Ų